N-[2-(1-cyclohexen-1-yl)ethyl]-4-methoxybenzamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-4-methoxybenzamide
• InChI: InChI=1S/C16H21NO2/c1-19-15-9-7-14(8-10-15)16(18)17-12-11-13-5-3-2-4-6-13/h5,7-10H,2-4,6,11-12H2,1H3,(H,17,18)
• InChI Key: ZGTNFZJYRNJFIV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NCCC2=CCCCC2
• Molecular Formula: C16H21NO2
• DSSTOX Substance ID: DTXSID00241092
• Molecular Weight: 259.34 g/mol
• CAS RN: 94230-88-3

Description

“N-[2-(1-Cyclohexen-1-yl)ethyl]-4-methoxybenzamide” is a chemical compound with the molecular formula C16H21NO2. It has an average mass of 259.343 Da and a monoisotopic mass of 259.157227 Da.

Molecular Structure Analysis

The molecular structure of “N-[2-(1-Cyclohexen-1-yl)ethyl]-4-methoxybenzamide” consists of a benzamide group attached to a cyclohexene ring via an ethyl chain.

Physical And Chemical Properties Analysis

This compound has a density of 1.1±0.1 g/cm3, a boiling point of 475.7±38.0 °C at 760 mmHg, and a flash point of 241.5±26.8 °C. It has 3 hydrogen bond acceptors, 1 hydrogen bond donor, and 6 freely rotating bonds.

Scientific Research Applications

Synthesis and Labeling Studies

N-[2-(1-cyclohexen-1-yl)ethyl]-4-methoxybenzamide and similar compounds have been subjects of various synthesis and labeling studies. For instance, Hsi (1973) explored the synthesis of tritium and carbon-14 labeled glyburide, a compound structurally related to N-[2-(1-cyclohexen-1-yl)ethyl]-4-methoxybenzamide, indicating a focus on developing labeled versions of such compounds for research purposes (Hsi, 1973).

Structural Analysis

The structural characteristics of compounds similar to N-[2-(1-cyclohexen-1-yl)ethyl]-4-methoxybenzamide, like glibenclamide, have been investigated using techniques such as NMR spectroscopy and theoretical calculations. These studies are crucial in understanding the molecular interactions and physical properties of these compounds (Sanz et al., 2012).

Medical Imaging Applications

In the realm of medical imaging, specific derivatives of N-[2-(1-cyclohexen-1-yl)ethyl]-4-methoxybenzamide have been explored for their potential in visualizing primary breast tumors. For instance, Caveliers et al. (2002) studied the use of a specific iodobenzamide for sigma receptor scintigraphy in breast cancer patients, showing the potential of benzamides in medical diagnostics (Caveliers et al., 2002).

Chemical Reactions and Properties

Research into the chemical reactions involving N-methoxybenzamides and their derivatives, which include N-[2-(1-cyclohexen-1-yl)ethyl]-4-methoxybenzamide, has been conducted. Xu et al. (2018) reported on chemodivergent annulations of N-methoxybenzamides via Rh(iii)-catalyzed C-H activation, highlighting the complex chemical behavior and potential applications of these compounds in synthetic chemistry (Xu et al., 2018).

Chromatographic Studies

Chromatographic studies, such as those by Lehtonen (1983), have focused on the elution characteristics of substituted N-ethylbenzamides. Such research provides insights into the physical and chemical properties of these compounds, which is crucial for their effective use in various applications (Lehtonen, 1983).

Spectroscopy and Hydrogel Analysis

The structure and properties of glibenclamide, related to N-[2-(1-cyclohexen-1-yl)ethyl]-4-methoxybenzamide, have also been examined in hydrogels using spectroscopic techniques. This includes the use of Fourier transform infrared (FT-IR) spectroscopy for understanding molecular interactions, a crucial aspect for the development of drug delivery systems (Delgadillo-Armendariz et al., 2014).